Cas no 2034245-87-7 (N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 2034245-87-7
• MF: C₁₆H₁₇N₃O₃
• MW: 299.324483633041
• CID: 5348705
• Update Time: 2025-10-29

N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-((4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide
• N-(4,5,6,7-tetrahydropyrazolo[1,5-a]pyridin-3-ylmethyl)-1,3-benzodioxole-5-carboxamide
• N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide

• Inchi： 1S/C16H17N3O3/c20-16(11-4-5-14-15(7-11)22-10-21-14)17-8-12-9-18-19-6-2-1-3-13(12)19/h4-5,7,9H,1-3,6,8,10H2,(H,17,20)
• InChI Key： VCSSSKDRQWKPAV-UHFFFAOYSA-N
• SMILES： O1COC2=CC=C(C=C12)C(NCC1C=NN2CCCCC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 419
• XLogP3: 1.5
• Topological Polar Surface Area: 65.4

Additional information on N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Overview of N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide (CAS No. 2034245-87-7)

The compound N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide, identified by its CAS No. 2034245-87-7, represents a significant advancement in the field of medicinal chemistry and drug discovery. This molecule, characterized by its unique pyrazolo[1,5-a]pyridine core and benzodioxole moiety, has garnered attention for its potential applications in various therapeutic areas. Researchers and pharmaceutical companies are increasingly interested in its structural properties and biological activity, making it a subject of ongoing studies.

One of the key features of this compound is its hybrid structure, combining the pyrazolo[1,5-a]pyridine scaffold with a benzodioxole group. This combination is believed to enhance its binding affinity to specific biological targets, such as enzymes or receptors, which are critical in modulating disease pathways. The presence of the carboxamide linker further contributes to its stability and bioavailability, making it a promising candidate for further development.

In recent years, the scientific community has shown a growing interest in heterocyclic compounds like N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide. These compounds are often explored for their potential in treating neurological disorders, inflammatory conditions, and even certain types of cancer. The benzodioxole moiety, in particular, is known for its pharmacological versatility, often associated with antioxidant and anti-inflammatory effects.

The synthesis of CAS No. 2034245-87-7 involves multi-step organic reactions, including the formation of the pyrazolo[1,5-a]pyridine ring and subsequent functionalization with the benzodioxole group. Researchers have optimized these processes to improve yield and purity, ensuring the compound's suitability for preclinical studies. Analytical techniques such as NMR spectroscopy and mass spectrometry are routinely employed to confirm its structure and purity.

From a drug discovery perspective, N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide exemplifies the trend toward designing multi-target ligands. These molecules are engineered to interact with multiple biological targets simultaneously, offering a more comprehensive approach to treating complex diseases. This strategy aligns with the current focus on polypharmacology, where single compounds are designed to address multiple pathological mechanisms.

Another area of interest is the compound's potential role in central nervous system (CNS) disorders. The pyrazolo[1,5-a]pyridine scaffold is frequently investigated for its ability to cross the blood-brain barrier, a critical factor in developing treatments for conditions like Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that CAS No. 2034245-87-7 may exhibit neuroprotective properties, though further research is needed to validate these findings.

In addition to its therapeutic potential, N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide is also a valuable tool for chemical biology. Its unique structure makes it a useful probe for studying enzyme-substrate interactions or as a reference compound in high-throughput screening assays. The growing demand for small-molecule probes in research underscores the importance of such compounds.

As the pharmaceutical industry continues to explore novel chemical entities, compounds like CAS No. 2034245-87-7 are likely to play a pivotal role. Their ability to combine structural complexity with functional diversity makes them ideal candidates for addressing unmet medical needs. Future studies will undoubtedly shed more light on its mechanisms of action and therapeutic potential.

In conclusion, N-({4H,5H,6H,7H-pyrazolo[1,5-a]pyridin-3-yl}methyl)-2H-1,3-benzodioxole-5-carboxamide stands out as a compound of significant scientific and medical interest. Its hybrid structure, potential multi-target activity, and applicability in CNS research position it as a molecule worth watching in the coming years. Researchers and industry professionals alike are encouraged to explore its possibilities further.